Cas no 3804-70-4 ((+)-Columbianetin)

• Product Name: (+)-Columbianetin
• CAS No: 3804-70-4
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 44505
• PubChem ID: 92201
• Update Time: 2025-10-28

(+)-Columbianetin Chemical and Physical Properties

Names and Identifiers

• columbianetin
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 8,9-dihydro-8-(1-hydroxy-1-methylet hyl)-, (S)-
• (+)-Dihydrooroselol
• [S,(+)]-8,9-Dihydro-8-(1-hydroxy-1-methylethyl)-2H-furo[2,3-h]-1-benzopyran-2-one
• (8S)-8,9-Dihydro-8-(1-hydroxy-1-Methylethyl)-2H-furo[2,3-h]-1-benzopyran-2-one
• (+)-Columbianetin
• 2H-Furo[2,3-h]-1-benzopyran-2-one,8,9-dihydro-8-(1-hydroxy-1-methylethyl)-, (8S)-
• Columbianadin
• (S)-Columbianetin
• (8S)-8-(2-hydroxypropan-2-yl)-8,9-dihydro-2H-furo[2,3-h]chromen-2-one
• (8S)-8,9-dihydro-8-(1-hydroxy-1-methylethyl)-2H-furo[2,3-h]1-benzopyran-2-one
• 2H-Furo[2,3-h]-1-benzopyran-2-one, 8,9-dihydro-8-(1-hydroxy-1-methylethyl)-, (S)-
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 8,9-dihydro-8-(1-hydroxy-1-methylethyl)-, (S)-
• MLS000574835
• YRAQEMCYCSSHJG-NSHDSACASA-N
• HMS2194A09
• BDBM50361393
• A
• SMR000156216
• NCGC00247537-01
• HY-N0363
• 2H-Furo[2,3-h]-1-benzopyran-2-one, 8,9-dihydro-8-(1-hydroxy-1-methylethyl)-, (S)-(+)-
• 8-(1-Hydroxy-1-methylethyl)-8,9-dihydro-2H-furo[2,3-H]chromen-2-one #
• AKOS015896771
• 3804-70-4
• (8S)-8-(2-hydroxypropan-2-yl)-8,9-dihydrofuro[2,3-h]chromen-2-one
• SCHEMBL20356593
• DTXSID401316498
• MS-23487
• Q27225745
• CHEMBL201152
• CHEBI:437678
• C19707
• CS-0008912
• (S)-8-(2-hydroxypropan-2-yl)-8,9-dihydro-2H-furo[2,3-h]chromen-2-one
• (-)-columbianetin
• (8R)-8,9-dihydro-8-(1-hydroxy-1-methylethyl)-2H-furo[2,3-h]1-benzopyran-2-one
• Dihydrooroselol
• DA-52023

• MDL： MFCD02259437
• Inchi： 1S/C14H14O4/c1-14(2,16)11-7-9-10(17-11)5-3-8-4-6-12(15)18-13(8)9/h3-6,11,16H,7H2,1-2H3/t11-/m0/s1
• InChI Key： YRAQEMCYCSSHJG-NSHDSACASA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2C[C@H]1C(C)(C)O

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 246.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 246.26
• XLogP3: 1.9

Experimental Properties

• Color/Form: White powder
• Density: 1.334
• Melting Point: No data available
• Boiling Point: 443.0±45.0 °C at 760 mmHg
• Flash Point: 171.9±22.2 °C
• Refractive Index: 1.61
• PSA: 59.67000
• LogP: 1.86740

(+)-Columbianetin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins

Additional information on (+)-Columbianetin

Recent Advances in the Study of (+)-Columbianetin (CAS: 3804-70-4): A Promising Compound in Chemical Biology and Medicine

(+)-Columbianetin, a naturally occurring coumarin derivative with the CAS number 3804-70-4, has recently garnered significant attention in the field of chemical biology and medicine due to its diverse pharmacological properties. This research brief synthesizes the latest findings on (+)-Columbianetin, focusing on its biosynthesis, biological activities, and potential therapeutic applications. The compound's unique structural features and mechanisms of action make it a promising candidate for drug development, particularly in areas such as anti-inflammatory, anticancer, and neuroprotective therapies.

Recent studies have elucidated the biosynthetic pathways of (+)-Columbianetin, revealing key enzymatic steps that could be leveraged for scalable production. Advances in synthetic biology and metabolic engineering have enabled the heterologous production of (+)-Columbianetin in microbial hosts, addressing the challenges associated with its extraction from natural sources. These developments are critical for ensuring a sustainable supply of the compound for further research and clinical applications.

In terms of biological activities, (+)-Columbianetin has demonstrated potent anti-inflammatory effects through the modulation of NF-κB and MAPK signaling pathways. Preclinical studies have shown its efficacy in reducing inflammatory markers in models of rheumatoid arthritis and colitis. Additionally, the compound exhibits promising anticancer properties, with mechanisms involving the induction of apoptosis and inhibition of angiogenesis. Recent in vitro and in vivo studies highlight its potential as an adjunct therapy for various cancers, including breast and lung cancer.

The neuroprotective effects of (+)-Columbianetin have also been a focal point of recent research. The compound has been shown to mitigate oxidative stress and neuroinflammation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier enhances its therapeutic potential, making it a viable candidate for further development in neurology. These findings are supported by robust experimental data, including proteomic and transcriptomic analyses, which provide insights into its molecular targets.

Despite these advancements, challenges remain in the clinical translation of (+)-Columbianetin. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of (+)-Columbianetin-based therapeutics. Future research directions may include the exploration of structural analogs to optimize its pharmacological profile and the integration of nanotechnology for targeted delivery.

In conclusion, (+)-Columbianetin (CAS: 3804-70-4) represents a multifaceted compound with significant potential in chemical biology and medicine. The latest research underscores its therapeutic versatility and lays the groundwork for future investigations. As the scientific community continues to unravel its mechanisms and applications, (+)-Columbianetin is poised to make a substantial impact in drug discovery and development.